4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide

• IUPAC Name: 4-methoxy-3-(morpholine-4-carbonyl)-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C22H22N2O5S/c1-28-21-10-9-17(15-19(21)22(25)24-11-13-29-14-12-24)30(26,27)23-20-8-4-6-16-5-2-3-7-18(16)20/h2-10,15,23H,11-14H2,1H3
• InChI Key: DJSSRFMTBDEMNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC3=CC=CC=C32)C(=O)N4CCOCC4
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide, also known as MNBS, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNBS belongs to the class of sulfonamide compounds and has been found to possess anti-inflammatory, anticancer, and antiviral properties.

Mechanism of Action

The exact mechanism of action of 4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide is not fully understood, but it is believed to act through multiple pathways. This compound has been found to inhibit the activity of enzymes involved in cancer cell growth and proliferation, such as topoisomerase II and histone deacetylase. This compound also inhibits the activity of inflammatory mediators, such as cyclooxygenase-2 and prostaglandin E2. Additionally, this compound has been shown to inhibit the entry and replication of viruses by blocking the viral envelope protein.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, reduce inflammation in animal models of arthritis and colitis, and inhibit the replication of HIV-1 and SARS-CoV-2 viruses. This compound has also been found to have a low toxicity profile, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide has several advantages for lab experiments, including its low toxicity profile, ease of synthesis, and multiple potential therapeutic applications. However, this compound has some limitations, including its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide research. One potential direction is to further investigate the anticancer properties of this compound and its potential as a chemotherapy agent. Another potential direction is to explore the potential of this compound as an anti-inflammatory agent for the treatment of autoimmune diseases. Additionally, further research is needed to understand the mechanism of action of this compound and its potential as an antiviral agent for the treatment of viral infections.

Scientific Research Applications

4-methoxy-3-(4-morpholinylcarbonyl)-N-1-naphthylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. This compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound also possesses anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, this compound has been found to possess antiviral properties and has been shown to inhibit the replication of HIV-1 and SARS-CoV-2 viruses.